Cas no 762237-02-5 (4-(bromomethyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(bromomethyl)-1-methyl-1H-pyrazole
• CAS No: 762237-02-5
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• MDL: MFCD11180336
• CID: 2130102
• PubChem ID: 43141470
• Update Time: 2025-06-29

4-(bromomethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-1-methyl-1H-pyrazole
• 1H-Pyrazole, 4-(broMoMethyl)-1-Methyl-
• 4-(Bromomethyl)-1-methyl-1H-pyrazole hydrobromide
• 762237-02-5
• MFCD11180336
• 4-(Bromomethyl)-1-methyl-pyrazole
• 4-(bromomethyl)-1-methylpyrazole
• BS-12872
• P19158
• CS-0455592
• SCHEMBL16828400
• AKOS009306991
• SY278549
• EN300-304826
• DB-075088
• SB12592

• MDL： MFCD11180336
• Inchi： 1S/C5H7BrN2/c1-8-4-5(2-6)3-7-8/h3-4H,2H2,1H3
• InChI Key： UCHGFGJQIXNDFE-UHFFFAOYSA-N
• SMILES： BrCC1C=NN(C)C=1

Computed Properties

• Exact Mass: 173.97926g/mol
• Monoisotopic Mass: 173.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(bromomethyl)-1-methyl-1H-pyrazole

Introduction to 4-(bromomethyl)-1-methyl-1H-pyrazole (CAS No. 762237-02-5)

4-(bromomethyl)-1-methyl-1H-pyrazole, with the CAS number 762237-02-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group and a methyl-substituted pyrazole ring. These features make it an attractive building block for the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 4-(bromomethyl)-1-methyl-1H-pyrazole is particularly noteworthy due to its potential for functionalization. The bromomethyl group can undergo various reactions, such as nucleophilic substitution and coupling reactions, which are essential for the synthesis of more complex molecules. Additionally, the pyrazole ring itself is known for its biological activity, often found in compounds with anti-inflammatory, antiviral, and anticancer properties.

Recent studies have highlighted the importance of 4-(bromomethyl)-1-methyl-1H-pyrazole in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromomethyl group was found to be crucial for enhancing the antiviral efficacy by facilitating the formation of covalent bonds with viral proteins.

In another significant research effort, scientists at a leading pharmaceutical company explored the use of 4-(bromomethyl)-1-methyl-1H-pyrazole in the synthesis of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug discovery. The study showed that compounds derived from 4-(bromomethyl)-1-methyl-1H-pyrazole exhibited high selectivity and potency in modulating specific GPCRs, making them promising candidates for treating conditions such as chronic pain and neurological disorders.

The synthetic versatility of 4-(bromomethyl)-1-methyl-1H-pyrazole has also been leveraged in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. A recent publication in Organic & Biomolecular Chemistry reported the synthesis of prodrugs using 4-(bromomethyl)-1-methyl-1H-pyrazole as a key intermediate. These prodrugs showed improved pharmacokinetic properties and reduced side effects compared to their parent drugs, highlighting the potential of this compound in enhancing drug delivery and efficacy.

Beyond its applications in medicinal chemistry, 4-(bromomethyl)-1-methyl-1H-pyrazole has also found use in materials science. Researchers have utilized this compound to synthesize functionalized polymers with unique properties, such as enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

In conclusion, 4-(bromomethyl)-1-methyl-1H-pyrazole (CAS No. 762237-02-5) is a valuable compound with a wide range of applications in both medicinal chemistry and materials science. Its unique structural features and synthetic versatility make it an essential building block for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.